Cas no 154548-68-2 (Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-)
154548-68-2 structure
Product Name:Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
CAS No:154548-68-2
MF:C11H9N3O2
MW:215.208061933517
CID:106616
PubChem ID:45094404
Update Time:2025-04-18
Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
- Benzonitrile, 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- (9CI)
- 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)benzonitrile
- Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-(9ci)
- 154548-68-2
-
- Inchi: 1S/C11H9N3O2/c1-2-15-11-14-13-10(16-11)9-5-3-8(7-12)4-6-9/h3-6H,2H2,1H3
- InChI Key: FLFNXVKHJXEFON-UHFFFAOYSA-N
- SMILES: O1C(=NN=C1C1C=CC(C#N)=CC=1)OCC
Computed Properties
- Exact Mass: 215.06957
- Monoisotopic Mass: 215.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.9A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 71.94
Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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